![molecular formula C9H10O2S B1281578 2-[2-(Methylsulfanyl)phenyl]acetic acid CAS No. 10419-34-8](/img/structure/B1281578.png)
2-[2-(Methylsulfanyl)phenyl]acetic acid
Overview
Description
2-[2-(Methylsulfanyl)phenyl]acetic acid, also known as 2-MS-PA, is an organosulfur compound that has recently gained attention in the scientific community due to its unique properties and potential applications. It is a colorless liquid with a low melting point, a low boiling point, and a low vapor pressure. It has a molecular weight of 180.25 g/mol and a molecular formula of C7H8O2S. 2-MS-PA has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology.
Scientific Research Applications
1. Application in Pharmaceutical Research
2-[2-(Methylsulfanyl)phenyl]acetic acid and its derivatives have been explored in pharmaceutical research for their potential therapeutic applications. For instance, a study evaluated a novel DP2 receptor antagonist, which is related to this compound, for treating inflammatory and respiratory diseases, including asthma. This research included Phase I clinical data, highlighting the compound's potential in medical applications (Norman, 2011).
2. Use in Synthesis and Chemical Structure Analysis
Research has also been conducted on the synthesis, polarity, and structure of compounds related to this compound. For example, the conformations of certain derivatives were studied using the dipole moment method and quantum chemical calculations (Ishmaeva et al., 2015). Another study focused on the crystal structure of a compound closely related to this compound, providing insights into its molecular arrangement and stability (Jasinski et al., 2009).
3. Development of Anti-Inflammatory Agents
Some derivatives of this compound have been synthesized and evaluated for their anti-inflammatory activity. These studies have contributed to the development of new nonsteroidal anti-inflammatory drugs (NSAIDs). For instance, certain derivatives demonstrated significant activity in the adjuvant arthritis test, with low ulcerogenic potential (Atkinson et al., 1983).
4. Electrochemical Studies
This compound derivatives have been involved in electrochemical studies, particularly in the context of supercapacitor applications. Research has focused on enhancing the electrochemical properties of specific films using derivatives of this compound, indicating its potential in energy storage technologies (Kowsari et al., 2019).
5. Analytical Chemistry Applications
In analytical chemistry, derivatives of this compound have been used in chromatographic methods. For example, a study developed a high-performance liquid chromatography (HPLC) method for separating stereo isomers of a related compound, demonstrating the compound's utility in analytical separations (Davadra et al., 2011).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
2-(2-methylsulfanylphenyl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O2S/c1-12-8-5-3-2-4-7(8)6-9(10)11/h2-5H,6H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSRVZRJMWNFSIZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70501594 | |
Record name | [2-(Methylsulfanyl)phenyl]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70501594 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
10419-34-8 | |
Record name | [2-(Methylsulfanyl)phenyl]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70501594 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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